molecular formula C7H5NO5S B082027 3H-1,2-Benzoxathiole, 5-nitro-, 2,2-dioxide CAS No. 14618-10-1

3H-1,2-Benzoxathiole, 5-nitro-, 2,2-dioxide

Cat. No. B082027
CAS RN: 14618-10-1
M. Wt: 215.19 g/mol
InChI Key: NKGKZWZGRMZCMO-UHFFFAOYSA-N
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Description

Synthesis Analysis

The synthesis of 3H-1,2-Benzoxathiole, 5-nitro-, 2,2-dioxide and its derivatives primarily involves multicomponent reactions and cyclization of salicylic acid derivatives. Grygoriv et al. (2018) described the synthesis of related compounds through a three-component interaction involving active methylene nitriles and aromatic aldehydes, leading to the construction of condensed 2-amino-4H-pyran derivatives (Grygoriv et al., 2018). Another approach involves the cyclization of salicylic acid derivatives to form 1,2-benzoxathiin-4(3H)-one 2,2-dioxides, showcasing the compound's synthetic versatility (Hryhoriv et al., 2021).

Molecular Structure Analysis

The molecular structure of this compound derivatives has been analyzed through various spectroscopic methods. Studies have determined the structure of derivatives by utilizing NMR, IR, and X-ray crystallography, providing insights into the compound's structural features and tautomerism phenomena (Holschbach et al., 2003).

Chemical Reactions and Properties

This compound undergoes various chemical reactions, demonstrating a broad range of chemical properties. Electrophilic substitution reactions, such as bromination and nitration, have been described, showcasing the compound's reactivity towards different reagents (Cabiddu et al., 1982). Additionally, the compound's derivatives exhibit interesting biological activities, such as inhibition of carbonic anhydrase IX and XII, highlighting their pharmacological potential (Pustenko et al., 2020).

Physical Properties Analysis

The physical properties of this compound derivatives, such as solubility, melting point, and stability, are crucial for understanding their behavior in different environments and applications. However, detailed studies specifically addressing the physical properties of this compound are limited in the literature reviewed.

Chemical Properties Analysis

The chemical properties of this compound and its derivatives, including reactivity, stability under various conditions, and interactions with other chemical entities, have been explored through synthetic and characterization studies. These studies reveal the compound's potential as a versatile building block for synthesizing biologically active molecules and its reactivity in multicomponent reactions (Grygoriv et al., 2018).

Scientific Research Applications

  • Inhibitors of Carbonic Anhydrase Enzyme : A series of 3H-1,2-benzoxathiepine 2,2-dioxides, including derivatives of "3H-1,2-Benzoxathiole, 5-nitro-, 2,2-dioxide," have been found effective as low nanomolar inhibitors of human carbonic anhydrase IX and XII, which are of interest for investigations in conditions like hypoxic tumors, arthritis, or cerebral ischemia (Pustenko et al., 2020).

  • Synthetic and Pharmacological Potential : The compound shows potential as a building block for synthesizing new molecular systems with pharmacological properties. It has applications in creating anticoagulant, antimicrobial, and antitumor agents due to its structural similarity to the coumarin core (Hryhoriv et al., 2021).

  • Thermolysis Studies : Its thermolysis has been studied to understand the formation of sulfenes, providing insights into chemical reaction pathways (King et al., 1971).

  • Electrophilic Aromatic Substitution Reactions : The compound's derivatives undergo specific electrophilic substitution reactions, providing insights into its chemical behavior and potential applications in synthetic chemistry (Cabiddu et al., 1982).

  • Antimicrobial Properties : Derivatives of this compound have shown promising antimicrobial activities, especially against gram-positive strains, indicating potential use in developing new antibiotics or antimicrobial agents (Grygoriv et al., 2017).

  • Non-Nucleoside Antivirals : Derivatives of 1,2-oxathiole-2,2-dioxide, which include "this compound," have been found effective against human cytomegalovirus and varicella zoster virus, suggesting their potential as non-nucleoside antiviral agents (De Castro et al., 2009).

  • Synthesis of Novel Compounds : It has been used in the synthesis of new types of organic compounds, such as 2-amino-4H-pyrans, indicating its utility in the development of new chemical entities with potential biological activities (Grygoriv et al., 2019).

  • Analgesic and Anti-inflammatory Properties : Certain derivatives have been shown to possess analgesic and anti-inflammatory properties, adding to the compound's therapeutic potential (Grygoriv et al., 2019).

properties

IUPAC Name

5-nitro-3H-1,2λ6-benzoxathiole 2,2-dioxide
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
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InChI

InChI=1S/C7H5NO5S/c9-8(10)6-1-2-7-5(3-6)4-14(11,12)13-7/h1-3H,4H2
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

NKGKZWZGRMZCMO-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1C2=C(C=CC(=C2)[N+](=O)[O-])OS1(=O)=O
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C7H5NO5S
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID8065795
Record name 3H-1,2-Benzoxathiole, 5-nitro-, 2,2-dioxide
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Molecular Weight

215.19 g/mol
Source PubChem
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CAS RN

14618-10-1
Record name 3H-1,2-Benzoxathiole, 5-nitro-, 2,2-dioxide
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Record name 2-Hydroxy-5-nitro-alpha toluenesulfonic acid sultone
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Record name 3H-1,2-Benzoxathiole, 5-nitro-, 2,2-dioxide
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Record name 3H-1,2-Benzoxathiole, 5-nitro-, 2,2-dioxide
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Record name 5-nitro-3H-1,2-benzoxathiole 2,2-dioxide
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Record name 5-Nitro-3H-1,2-benzoxathiole 2,2-dioxide
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Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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